1-(ethylsulfonyl)-N-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]-4-piperidinecarboxamide

• IUPAC Name: 1-ethylsulfonyl-N-[(4-phenyloxan-4-yl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H30N2O4S/c1-2-27(24,25)22-12-8-17(9-13-22)19(23)21-16-20(10-14-26-15-11-20)18-6-4-3-5-7-18/h3-7,17H,2,8-16H2,1H3,(H,21,23)
• InChI Key: UYIVUSLHYPMUNN-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)C(=O)NCC2(CCOCC2)C3=CC=CC=C3
• Molecular Formula: C20H30N2O4S
• Molecular Weight: 394.5 g/mol

Description

The compound is an organic molecule with several functional groups. It contains a piperidine ring, which is a common motif in many pharmaceuticals and natural products. The tetrahydropyran ring attached to a phenyl group suggests that this compound may have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex, given the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement of these groups within the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the piperidine ring might make it a base, while the tetrahydropyran ring might influence its solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its intended use and the results of initial studies. If it shows promise as a pharmaceutical, for example, future research might focus on optimizing its synthesis, studying its mechanism of action, or testing its efficacy in clinical trials.